4-Fluorophenyldiphenylsulfonium bromide

• Molecular Formula: C18H14BrFS
• Molecular Weight: 361.3 g/mol
• IUPAC Name: (4-fluorophenyl)-diphenylsulfanium;bromide
• InChI: InChI=1S/C18H14FS.BrH/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;/h1-14H;1H/q+1;/p-1
• InChI Key: NNYAATFCAOATQX-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[S+](C2=CC=CC=C2)C3=CC=C(C=C3)F.[Br-]

Description

4-Fluorophenyldiphenylsulfonium bromide is a useful research compound. Its molecular formula is C18H14BrFS and its molecular weight is 361.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diphenyl sulfoxide, 40 g (0.2 mole), was dissolved in 400 g of dichloromethane, which was stirred under ice cooling. At a temperature below 20° C., 65 g (0.6 mole) of trimethylsilyl chloride was added dropwise to the solution, which was aged for 30 minutes at the temperature. Then, a Grignard reagent which had been prepared from 14.6 g (0.6 mole) of metallic magnesium, 105 g (0.6 mole) of 4-fluorobromobenzene and 300 g of tetrahydrofuran (THF) was added dropwise at a temperature below 20° C. The reaction solution was aged for one hour, after which 50 g of water at a temperature below 20° C. was added to quench the reaction. To this solution, 300 g of water, 10 g of 12N hydrochloric acid, and 200 g of diethyl ether were further added. The water layer was separated and washed with 100 g of diethyl ether, yielding an aqueous solution of 4-fluorophenyldiphenylsulfonium bromide. The compound in aqueous solution form was used in the subsequent reaction without further isolation.